methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate

• CAS RN: 2624136-35-0
• Molecular Formula: C10H6F3NO4
• Molecular Weight: 261.2

Description

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate (MTHFPC) is a versatile organic compound with potential applications in a wide range of fields. In particular, its chemical properties make it an attractive target for synthetic chemists, as it can be used to create a variety of compounds with different properties. MTHFPC has also been studied for its potential applications in scientific research.

Scientific Research Applications

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has been studied for its potential applications in scientific research. It has been used as a model compound to study the reactivity of trifluoromethyl furopyridine derivatives, as well as the reactivity of other organic compounds. methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has also been used to study the effects of trifluoromethyl groups on the reactivity of other organic compounds. Additionally, methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has been used as a reagent in the synthesis of other organic compounds.

Mechanism of Action

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate is an organic compound that undergoes a variety of reactions. Its reactivity is due to the presence of a trifluoromethyl group, which is electron-withdrawing and stabilizes the molecule. This allows it to undergo nucleophilic substitution reactions with other molecules, such as alkyl halides, aldehydes, and esters. Additionally, methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate can undergo a variety of other reactions, such as elimination reactions and cycloaddition reactions.
Biochemical and Physiological Effects
methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has not been studied extensively for its biochemical and physiological effects. However, it has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress. Additionally, methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has a number of advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in high yields. Additionally, it is stable and can be stored for long periods of time. However, there are also some limitations to its use in laboratory experiments. It is a relatively reactive compound, which can make it difficult to handle. Additionally, the trifluoromethyl group can make it difficult to purify the compound.

Future Directions

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has potential applications in a wide range of fields, and there are a number of potential future directions for research. One potential direction is to further study the biochemical and physiological effects of methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate, in order to better understand its potential applications in medicine. Additionally, further research could be conducted on the synthesis of methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate, in order to develop more efficient and cost-effective methods. Additionally, further research could be conducted on the reactivity of methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate, in order to better understand its potential applications in synthetic chemistry. Finally, further research could be conducted on the potential applications of methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate in other fields, such as materials science and catalysis.

Synthesis Methods

Methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate can be synthesized through a variety of methods. The most common method involves the reaction of trifluoromethyl furopyridine with an alkyl halide, such as methyl iodide, in the presence of a base, such as potassium carbonate. This reaction produces methyl 3-hydroxy-5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate in high yields. Other methods of synthesis have also been developed, such as the reaction of trifluoromethyl furopyridine with an aldehyde in the presence of a base, or the reaction of trifluoromethyl furopyridine with an ester in the presence of a base.